Cas no 1785346-00-0 (1-(3-Bromo-2,4-dimethylphenyl)cyclopropan-1-ol)

• Product Name: 1-(3-Bromo-2,4-dimethylphenyl)cyclopropan-1-ol
• CAS No: 1785346-00-0
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• CID: 5951108
• PubChem ID: 84800768
• Update Time: 2025-07-01

1-(3-Bromo-2,4-dimethylphenyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1785346-00-0
• EN300-1937793
• 1-(3-bromo-2,4-dimethylphenyl)cyclopropan-1-ol
• 1-(3-Bromo-2,4-dimethylphenyl)cyclopropan-1-ol

• Inchi： 1S/C11H13BrO/c1-7-3-4-9(8(2)10(7)12)11(13)5-6-11/h3-4,13H,5-6H2,1-2H3
• InChI Key： VBHZDRYYTBVWEU-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1C)C1(CC1)O

Computed Properties

• Exact Mass: 240.01498g/mol
• Monoisotopic Mass: 240.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3-Bromo-2,4-dimethylphenyl)cyclopropan-1-ol

1-(3-Bromo-2,4-dimethylphenyl)cyclopropan-1-ol: A Comprehensive Overview

1-(3-Bromo-2,4-dimethylphenyl)cyclopropan-1-ol, also known by its CAS number CAS No. 1785346-00-0, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with a substituted phenol group. The presence of the bromine atom and methyl groups on the aromatic ring introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 1-(3-Bromo-2,4-dimethylphenyl)cyclopropan-1-ol involves a multi-step process that typically begins with the preparation of the aromatic precursor. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and cost associated with its production. The compound's structure has been extensively studied using modern analytical techniques such as X-ray crystallography and NMR spectroscopy, providing insights into its conformational flexibility and intermolecular interactions.

One of the most notable applications of this compound is in the field of drug discovery. Its unique combination of steric bulk and electronic properties makes it an ideal candidate for exploring new therapeutic agents. For instance, studies have shown that derivatives of 1-(3-Bromo-2,4-dimethylphenyl)cyclopropan-1-ol exhibit promising activity against certain enzymes involved in neurodegenerative diseases. These findings have sparked further research into its potential as a lead compound for developing novel drugs.

In addition to its biological applications, this compound has also found use in materials science. The cyclopropane ring introduces mechanical strength and rigidity to polymer systems, making it a valuable additive in high-performance materials. Recent research has explored its role in enhancing the thermal stability and mechanical properties of polymers used in aerospace and automotive industries.

The chemical reactivity of 1-(3-Bromo-2,4-dimethylphenyl)cyclopropan-1-ol is another area of active investigation. Its reactivity towards electrophilic substitution and nucleophilic attack has been studied under various conditions, revealing insights into its potential as an intermediate in organic synthesis. Moreover, its ability to undergo enantioselective reactions has opened new avenues for asymmetric catalysis.

From an environmental perspective, understanding the fate and behavior of this compound in natural systems is crucial. Recent studies have focused on its biodegradation pathways and toxicity profiles, providing valuable data for risk assessment and regulatory purposes. These studies have highlighted the importance of sustainable practices in handling such compounds to minimize their impact on ecosystems.

In conclusion, 1-(3-Bromo-2,4-dimethylphenyl)cyclopropan-1-ol (CAS No. 1785346-00-0) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key molecule for future innovations in chemistry and materials science.